Cas no 2870643-81-3 (1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester )

• Product Name: 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester
• CAS No: 2870643-81-3
• MF: C₁₈H₁₆N₂O₅
• MW: 340.330044746399
• CID: 5563341
• Update Time: 2025-11-01

1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylmethyl) 3,4-dihydro-2-methyl-3-oxo-1,6(2H)-quinoxalinedicarboxylate (ACI)
• 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester

• Inchi： 1S/C18H16N2O5/c1-11-16(21)19-14-9-13(17(22)23)7-8-15(14)20(11)18(24)25-10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,19,21)(H,22,23)
• InChI Key： MCYNZXWJKCFZGD-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2NC(C(C)N(C2=CC=1)C(OCC1C=CC=CC=1)=O)=O)O

Additional information on 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester

Introduction to 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester (CAS No. 2870643-81-3)

The compound 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester, identified by its CAS number 2870643-81-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative belongs to the quinoxaline family, a class of molecules renowned for their diverse biological activities and pharmaceutical potential. The structural framework of this compound incorporates multiple functional groups, including a phenylmethyl ester moiety and a carboxylic acid backbone, which contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of quinoxaline derivatives in the development of novel therapeutic agents. The 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester has been extensively investigated for its potential applications in various pharmacological contexts. Its molecular structure suggests a high degree of versatility, enabling it to interact with multiple biological targets. This characteristic makes it an attractive candidate for further exploration in drug discovery and development.

In particular, the phenylmethyl ester group in this compound plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. This moiety is known to enhance solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds. Additionally, the presence of multiple carboxylic acid groups provides opportunities for further derivatization and functionalization, allowing researchers to tailor the compound’s properties to specific therapeutic needs.

The quinoxaline core itself is a well-studied scaffold in medicinal chemistry. Quinoxalines have demonstrated efficacy in treating a range of conditions, including infectious diseases, cancer, and neurological disorders. The specific substitution pattern in 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester enhances its potential as a lead compound for drug development. The 3,4-dihydro-2-methyl-3-oxo substituent further refines its biological activity by influencing its binding affinity and selectivity towards target enzymes and receptors.

Current research in this field is focused on leveraging computational methods and high-throughput screening to identify novel derivatives with improved pharmacological properties. The 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester has been subjected to rigorous computational analysis to predict its interactions with biological targets. These studies have revealed promising binding affinities with enzymes involved in metabolic pathways relevant to inflammation and cancer progression.

One of the most exciting aspects of this compound is its potential application in oncology research. Preclinical studies have indicated that quinoxaline derivatives can inhibit key signaling pathways involved in tumor growth and survival. The structural features of 1,6(2H)-Quinoxalinedicarboxylic acid, 3,4-dihydro-2-methyl-3-oxo-, 1-(phenylmethyl) ester make it a strong candidate for developing next-generation anticancer agents. By modulating these pathways, the compound may offer a novel approach to treating resistant forms of cancer.

Furthermore, the compound’s ability to cross the blood-brain barrier has garnered attention from researchers studying neurological disorders. Quinoxalines have shown promise in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The 1(phenylmethyl) ester group enhances its ability to penetrate this barrier, making it an attractive candidate for developing treatments that target central nervous system disorders.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Researchers have employed state-of-the-art techniques to optimize its yield and purity. These efforts have resulted in a highly crystalline form of the compound with excellent thermal stability. This makes it suitable for various applications in pharmaceutical research and development.

As the field of medicinal chemistry continues to evolve, compounds like 1(phenylmethyl) ester derivatives are expected to play a pivotal role in addressing unmet medical needs. The versatility of the quinoxaline scaffold allows for extensive structural modifications without compromising biological activity. This flexibility is crucial for developing drugs that can effectively target complex diseases with multiple pathological mechanisms.

In conclusion,1(phenylmethyl) ester derivatives, particularly those based on the quinoxaline core, represent a promising avenue for drug discovery. The unique structural features of compounds like CAS No 2870643-81-3 enhance their potential as therapeutic agents across various disease areas. Ongoing research efforts are aimed at elucidating their mechanisms of action and optimizing their pharmacological profiles for clinical use.